![molecular formula C15H12N2O2S B1395705 3-Benzenesulfonylquinolin-8-ylamine CAS No. 607743-08-8](/img/structure/B1395705.png)
3-Benzenesulfonylquinolin-8-ylamine
Overview
Description
3-Benzenesulfonylquinolin-8-ylamine (BSQA) is an organic compound with a unique structure and chemical properties. It is a derivative of quinoline and is used in various scientific fields, such as organic synthesis and medicinal chemistry. BSQA has been studied extensively in recent years due to its potential applications in the pharmaceutical and medical industries.
Scientific Research Applications
Metal Ion Sensing and Complexation
- Metal Ion Sensing : 3-Benzenesulfonylquinolin-8-ylamine derivatives have been used in designing caged Zn2+ probes. These probes exhibit increased fluorescence upon Zn2+ addition, indicating potential applications in metal ion sensing (Aoki et al., 2008).
- Complexation with Zinc : Some derivatives of this compound have shown the ability to form stable complexes with zinc, which is implicated in various biological processes (Lazaris & Bavelsky, 1981).
Synthesis and Characterization of Novel Compounds
- Synthesis of Novel Compounds : This chemical has been used in synthesizing novel compounds with potential therapeutic properties, like anticancer agents (Redda, Gangapuram & Ardley, 2010).
- Antibacterial Properties : New derivatives of this compound have shown promising antibacterial properties, offering avenues for developing new antimicrobial agents (Al-Hiari et al., 2007).
Involvement in Biochemical Processes
- Pro-Apoptotic Effects : Certain sulfonamide derivatives, related to this compound, have demonstrated pro-apoptotic effects in cancer cells, indicating potential uses in cancer therapy (Cumaoğlu et al., 2015).
Industrial Applications
- Dyeing Performance : Derivatives of this compound have been used in the synthesis of dyes with applications in textile industries, particularly for polyester fibers (Parekh, Sahoo & Maheria, 2012).
Chemical Sensors and Indicators
- Chemosensors for Metal Ions : The compound and its derivatives are utilized in creating chemosensors, particularly for selective sensing of metal ions like mercury (Cheng et al., 2008).
properties
IUPAC Name |
3-(benzenesulfonyl)quinolin-8-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2S/c16-14-8-4-5-11-9-13(10-17-15(11)14)20(18,19)12-6-2-1-3-7-12/h1-10H,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSGYGDABEZHUHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C2=CN=C3C(=C2)C=CC=C3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001296426 | |
Record name | 3-(Phenylsulfonyl)-8-quinolinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001296426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
607743-08-8 | |
Record name | 3-(Phenylsulfonyl)-8-quinolinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=607743-08-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Phenylsulfonyl)-8-quinolinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001296426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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